Cas no 28895-09-2 (1-Butanol, 2-amino-,hydrochloride (1:1), (2S)-)

• Product Name: 1-Butanol, 2-amino-,hydrochloride (1:1), (2S)-
• CAS No: 28895-09-2
• MF: C₄H₁₂ClNO
• MW: 125.597180366516
• CID: 272000
• PubChem ID: 120083
• Update Time: 2025-04-19

1-Butanol, 2-amino-,hydrochloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-amino-,hydrochloride (1:1), (2S)-
• (2S)-2-aminobutan-1-ol,hydrochloride
• (2S)-2-Aminobutan-1-ol hydrochloride (1:1)
• 1-butanol, 2-amino-, (2S)-, hydrochloride (1:1)
• (2S)-2-aminobutan-1-ol;hydrochloride
• (S)-2-aminobutan-1-ol, hydrochloride salt
• (S)-2-aminobutan-1-ol hydrochloride salt
• SCHEMBL1180524
• (S)-(+)-2-Amino-1-butanol hydrochloride
• 28895-09-2
• 1-Butanol, 2-amino-, hydrochloride (1:1), (2S)-
• ORIVIUGYHFJFPH-WCCKRBBISA-N
• 1-Butanol, 2-amino-, hydrochloride, (2S)-

• Inchi： 1S/C4H11NO.ClH/c1-2-4(5)3-6;/h4,6H,2-3,5H2,1H3;1H/t4-;/m0./s1
• InChI Key： ORIVIUGYHFJFPH-WCCKRBBISA-N
• SMILES： Cl.OC[C@H](CC)N

Computed Properties

• Exact Mass: 125.06086
• Monoisotopic Mass: 125.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 177.2°Cat760mmHg
• Flash Point: 82.2°C
• PSA: 46.25